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Compound of Interest

Compound Name: Antimony triacetate

Cat. No.: B147852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antimony triacetate, with the chemical formula Sb(CH₃CO₂)₃, is a white, crystalline powder

employed as a catalyst in various chemical transformations.[1][2] Traditionally used in the

production of polyesters like polyethylene terephthalate (PET), its application in fine organic

synthesis is an area of growing interest.[3][4] This is particularly true for solvent-free reactions,

an essential aspect of green chemistry that aims to reduce environmental impact by eliminating

volatile and often hazardous organic solvents.[5]

Solvent-free synthesis offers numerous advantages, including reduced pollution, lower costs,

simplified work-up procedures, and often, enhanced reaction rates and yields.[6] Antimony
triacetate has emerged as an effective catalyst for specific multi-component reactions under

these environmentally benign conditions.[7]

This document provides detailed application notes and protocols for the use of antimony
triacetate as a catalyst in solvent-free organic synthesis, with a focus on the preparation of 1-

amidoalkyl-2-naphthols. These compounds are of significant interest due to their potential

biological activities.[8]
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A summary of the key physical and chemical properties of antimony triacetate is provided in

the table below.

Property Value

Chemical Formula Sb(CH₃CO₂)₃

Appearance White to off-white crystalline powder[2]

Molar Mass 298.89 g/mol

Melting Point 128.5 °C (decomposes)[3]

Solubility
Decomposes in water; soluble in toluene and

ethylene glycol[2]

Sensitivity Moisture sensitive[2]

Application: One-Pot Synthesis of 1-Amidoalkyl-2-
Naphthols
Antimony triacetate has been demonstrated to be a highly efficient catalyst for the one-pot,

three-component synthesis of 1-amidoalkyl-2-naphthols from an aldehyde, 2-naphthol, and an

amide under solvent-free conditions at ambient temperature.[7] This reaction proceeds with

high yields and short reaction times, offering a green and efficient route to this important class

of compounds.[7]

Reaction Scheme
The general reaction scheme for the synthesis of 1-amidoalkyl-2-naphthols is as follows:
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Aldehyde (R-CHO) + 2-Naphthol + Amide (R'-CONH2)

1-Amidoalkyl-2-naphtholAntimony Triacetate
(cat.)

Solvent-Free
Ambient Temperature
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1. Mixing Reactants and Catalyst
(Aldehyde, 2-Naphthol, Amide, Sb(OAc)3)

2. Grinding in Mortar
(Solvent-Free, Room Temp.)

3. Reaction Monitoring by TLC

4. Work-up
(Addition of Ethyl Acetate)

5. Catalyst Recovery
(Filtration) 6. Extraction and Washing

7. Drying and Concentration

8. Purification
(Recrystallization)

Pure 1-Amidoalkyl-2-naphthol
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Catalytic Cycle

R-CHO + Sb(OAc)3

Activated Aldehyde
[R-CHO---Sb(OAc)3]

Coordination

Intermediate I

+ 2-Naphthol

Intermediate II

+ R'-CONH2

1-Amidoalkyl-2-naphthol
+ Sb(OAc)3

Rearrangement & Elimination

Catalyst Regeneration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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